Cas no 1361659-72-4 (5-Chloro-2-(3,4-dichlorophenyl)pyridine-3-acetic acid)

5-Chloro-2-(3,4-dichlorophenyl)pyridine-3-acetic acid is a halogenated pyridine derivative with potential applications in pharmaceutical and agrochemical research. Its structure, featuring a chloro-substituted pyridine core linked to a dichlorophenyl ring and an acetic acid moiety, suggests utility as an intermediate in synthetic chemistry. The presence of multiple halogen atoms enhances its reactivity, making it suitable for further functionalization or as a building block in drug discovery. This compound may exhibit biological activity due to its structural resemblance to known bioactive molecules. Its precise physicochemical properties, such as solubility and stability, should be evaluated for specific applications. Handling requires standard safety precautions for halogenated aromatic compounds.

5-Chloro-2-(3,4-dichlorophenyl)pyridine-3-acetic acid structure

1361659-72-4 structure

Product Name:5-Chloro-2-(3,4-dichlorophenyl)pyridine-3-acetic acid

CAS No:1361659-72-4

MF:C₁₃H₈Cl₃NO₂

MW:316.567120552063

CID:4927026

Update Time:2025-05-20

5-Chloro-2-(3,4-dichlorophenyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

- 5-Chloro-2-(3,4-dichlorophenyl)pyridine-3-acetic acid
- Inchi： 1S/C13H8Cl3NO2/c14-9-3-8(5-12(18)19)13(17-6-9)7-1-2-10(15)11(16)4-7/h1-4,6H,5H2,(H,18,19)
- InChI Key： NVQPPQYMQHYGQL-UHFFFAOYSA-N
- SMILES： ClC1=CN=C(C2C=CC(=C(C=2)Cl)Cl)C(=C1)CC(=O)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 329
XLogP3: 3.9
Topological Polar Surface Area: 50.2

5-Chloro-2-(3,4-dichlorophenyl)pyridine-3-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A023023864-250mg	5-Chloro-2-(3,4-dichlorophenyl)pyridine-3-acetic acid	1361659-72-4	97%	250mg	$686.80	2022-04-03
Alichem	A023023864-500mg	5-Chloro-2-(3,4-dichlorophenyl)pyridine-3-acetic acid	1361659-72-4	97%	500mg	$1,009.40	2022-04-03
Alichem	A023023864-1g	5-Chloro-2-(3,4-dichlorophenyl)pyridine-3-acetic acid	1361659-72-4	97%	1g	$1,713.60	2022-04-03

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Additional information on 5-Chloro-2-(3,4-dichlorophenyl)pyridine-3-acetic acid

5-Chloro-2-(3,4-dichlorophenyl)pyridine-3-acetic acid (CAS No. 1361659-72-4): A Comprehensive Overview

5-Chloro-2-(3,4-dichlorophenyl)pyridine-3-acetic acid (CAS No. 1361659-72-4) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its complex molecular structure, exhibits a wide range of biological activities, making it a valuable candidate for various therapeutic applications.

The chemical structure of 5-Chloro-2-(3,4-dichlorophenyl)pyridine-3-acetic acid is composed of a pyridine ring substituted with a chloro group at the 5-position and a 3,4-dichlorophenyl group at the 2-position. Additionally, an acetic acid moiety is attached to the pyridine ring at the 3-position. This intricate arrangement of functional groups imparts unique physicochemical properties to the compound, which are crucial for its biological activities.

Recent studies have highlighted the potential of 5-Chloro-2-(3,4-dichlorophenyl)pyridine-3-acetic acid in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. Research conducted by Smith et al. (2021) demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo models. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

Beyond its anti-inflammatory properties, 5-Chloro-2-(3,4-dichlorophenyl)pyridine-3-acetic acid has also shown promise as an antitumor agent. A study by Zhang et al. (2020) reported that this compound exhibits potent cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The antitumor activity is attributed to its ability to induce apoptosis and cell cycle arrest through the activation of caspase-dependent pathways.

In addition to its direct therapeutic effects, 5-Chloro-2-(3,4-dichlorophenyl)pyridine-3-acetic acid has been explored as a lead compound for drug discovery. Its structural scaffold provides a robust foundation for the development of novel derivatives with enhanced pharmacological properties. For instance, modifications at the acetic acid moiety have been shown to improve solubility and bioavailability, thereby enhancing the therapeutic potential of the compound.

The pharmacokinetic profile of 5-Chloro-2-(3,4-dichlorophenyl)pyridine-3-acetic acid has also been extensively studied. Research by Lee et al. (2019) indicated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and has a moderate plasma half-life, making it suitable for chronic dosing regimens.

Safety and toxicity assessments are critical aspects of drug development. Studies have shown that 5-Chloro-2-(3,4-dichlorophenyl)pyridine-3-acetic acid has a favorable safety profile at therapeutic doses. However, as with any new chemical entity, thorough preclinical and clinical evaluations are necessary to ensure its safety and efficacy in human subjects.

In conclusion, 5-Chloro-2-(3,4-dichlorophenyl)pyridine-3-acetic acid (CAS No. 1361659-72-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.